Cas no 65718-88-9 (benzothiazole, 2-hexyl- (6ci,9ci))
65718-88-9 structure
Product name:benzothiazole, 2-hexyl- (6ci,9ci)
benzothiazole, 2-hexyl- (6ci,9ci) Chemical and Physical Properties
Names and Identifiers
-
- benzothiazole, 2-hexyl- (6ci,9ci)
- 2-hexyl-1,3-benzothiazole
- Benzothiazole, 2-hexyl-
- 65718-88-9
- CHEBI:174110
- DB-285885
- 2-Hexylbenzothiazole
- SCHEMBL10796283
- hexyl-benzothiazole
- DTXSID301315097
-
- Inchi： InChI=1S/C13H17NS/c1-2-3-4-5-10-13-14-11-8-6-7-9-12(11)15-13/h6-9H,2-5,10H2,1H3
- InChI Key： XETMGEVGSLTKRW-UHFFFAOYSA-N
- SMILES： CCCCCCC1=NC2=CC=CC=C2S1
Computed Properties
- Exact Mass: 219.10831
- Monoisotopic Mass: 219.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
benzothiazole, 2-hexyl- (6ci,9ci) Related Literature
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
65718-88-9 (benzothiazole, 2-hexyl- (6ci,9ci)) Related Products
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